Cas no 2229537-89-5 (3-(4-ethynylphenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-amine
• CAS No: 2229537-89-5
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 5894532
• PubChem ID: 165681223
• Update Time: 2025-06-09

3-(4-ethynylphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-amine
• 2229537-89-5
• EN300-1757027

• Inchi： 1S/C13H17N/c1-4-11-5-7-12(8-6-11)9-13(2,3)10-14/h1,5-8H,9-10,14H2,2-3H3
• InChI Key： SALIJWGWUAVNHO-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-amine

Professional Introduction to Compound with CAS No. 2229537-89-5 and Product Name: 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-amine

The compound with the CAS number 2229537-89-5 and the product name 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's molecular structure lies a 4-ethynylphenyl moiety, which is a key feature contributing to its reactivity and interaction with biological targets. The 2,2-dimethylpropan-1-amine backbone provides stability and enhances solubility, making it an attractive candidate for further exploration in medicinal chemistry. This combination of structural elements has been strategically designed to optimize pharmacokinetic profiles and improve bioavailability, which are critical factors in the development of novel therapeutic agents.

Recent advancements in the field of chemical biology have highlighted the importance of ethynylphenyl derivatives in the design of small-molecule inhibitors and modulators. These compounds have shown promise in targeting various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-amine molecule, with its ethynyl group at the para position of the phenyl ring, exhibits unique electronic properties that make it an excellent scaffold for further derivatization.

In vitro studies have demonstrated that this compound interacts with specific enzymes and receptors, suggesting its potential as a lead compound for drug discovery. The dimethylpropan-1-amine moiety enhances binding affinity by providing a steric bulk that prevents non-specific interactions, thereby improving selectivity. This characteristic is particularly important in drug development, where off-target effects can lead to adverse side effects.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for complex diseases. For instance, research has indicated that 4-ethynylphenyl derivatives can modulate signaling pathways associated with tumor growth and progression. By selectively inhibiting key enzymes such as kinases and phosphatases, this compound may offer a novel approach to cancer treatment. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for therapies targeting neurological disorders.

The synthesis of 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

From a pharmacological perspective, this compound exhibits interesting pharmacokinetic properties that make it suitable for clinical translation. Its moderate lipophilicity ensures good membrane permeability, while its amine functionality allows for potential prodrug strategies to enhance oral bioavailability. Furthermore, preliminary toxicological studies suggest that it is well-tolerated at therapeutic doses, indicating a favorable safety profile.

The integration of computational chemistry and machine learning has accelerated the discovery process for compounds like 3-(4-ethynylphenyl)-2,2-dimethylpropan-1-amine. By leveraging predictive models to identify optimal molecular structures and properties, researchers can rapidly screen large libraries of compounds for potential therapeutic activity. This approach has significantly reduced the time and cost associated with drug discovery while improving success rates.

Future research directions for this compound include exploring its mechanism of action in detail and optimizing its chemical structure for improved efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications. The development of novel therapeutics often requires interdisciplinary approaches that combine expertise in chemistry, biology, pharmacology, and medicine.

In conclusion,3-(4-ethynylphenyl)-2,2-dimethylpropan-1-amine represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new treatments for various diseases. As our understanding of biological systems continues to evolve，so too will our ability to design molecules that interact selectively with disease-causing targets，ultimately leading to more effective therapies.